Cas no 26920-03-6 (7-Oxo-8,11,13-abietatrien)

7-Oxo-8,11,13-abietatrien structure
7-Oxo-8,11,13-abietatrien structure
Product Name:7-Oxo-8,11,13-abietatrien
CAS No:26920-03-6
MF:C20H28O
MW:284.435726165771
CID:1998417
PubChem ID:11335109
Update Time:2025-04-21

7-Oxo-8,11,13-abietatrien Chemical and Physical Properties

Names and Identifiers

    • 7-Oxo-8,11,13-abietatrien
    • Abieta-8,11,13-trien-7-on
    • Abieta-8,11,13-trien-7-one
    • 26920-03-6
    • 1,1,4a-trimethyl-7-propan-2-yl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one
    • Inchi: 1S/C20H28O/c1-13(2)14-7-8-16-15(11-14)17(21)12-18-19(3,4)9-6-10-20(16,18)5/h7-8,11,13,18H,6,9-10,12H2,1-5H3
    • InChI Key: ISHVJVXYPLFKAL-UHFFFAOYSA-N
    • SMILES: CC(C1C=C2C(CC3C(C2=CC=1)(C)CCCC3(C)C)=O)C

Computed Properties

  • Exact Mass: 284.214015512Da
  • Monoisotopic Mass: 284.214015512Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.14
  • Topological Polar Surface Area: 17.1Ų
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